Cas no 910321-99-2 (3-(butan-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product name: 3-(butan-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 910321-99-2
• MF: C₈H₁₁NO₃
• MW: 169.17784
• MDL: MFCD16706798
• CID: 1958291
• PubChem ID: 54595047

3-(butan-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(1-methylpropyl)-
• 3-butan-2-yl-1,2-oxazole-5-carboxylic acid
• 910321-99-2
• EN300-84977
• (+/-)-3-sec-Butylisoxazole-5-carboxylic acid
• AKOS011596756
• Z975823508
• XNHGJVDXVQTJQZ-UHFFFAOYSA-N
• 3-(butan-2-yl)-1,2-oxazole-5-carboxylicacid
• 3-(butan-2-yl)-1,2-oxazole-5-carboxylic acid
• SCHEMBL5286213
• 3-(SEC-BUTYL)-1,2-OXAZOLE-5-CARBOXYLIC ACID

• MDL： MFCD16706798
• Inchi： InChI=1S/C8H11NO3/c1-3-5(2)6-4-7(8(10)11)12-9-6/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： XNHGJVDXVQTJQZ-UHFFFAOYSA-N
• SMILES： CCC(C)C1=NOC(=C1)C(=O)O

Computed Properties

• Exact Mass: 169.07389321Da
• Monoisotopic Mass: 169.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles